Cas no 616-76-2 (5-Formylsalicylic Acid)
5-Formylsalicylic Acid structure
Product Name:5-Formylsalicylic Acid
CAS No:616-76-2
MF:C8H6O4
MW:166.130842685699
MDL:MFCD00006945
CID:38971
PubChem ID:69226
Update Time:2025-04-18
5-Formylsalicylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Formyl-2-hydroxybenzoic acid
- Formylsalicylicacid
- 5-Formylsalicylic Acid
- 2-Hydroxy-5-formylbenzoic acid
- 5-Formyl-2-hydroxybenzoic acid #
- F0400
- NSC-16527
- 616-76-2
- FT-0632580
- Z1255430994
- CHEMBL229240
- 5-Formylsalicylic acid, purum, >=95.0% (T)
- CHEBI:137371
- 5-formyl-2-hydroxy-benzoic acid
- UNII-23V3W745T8
- 23V3W745T8
- 5-F-SA
- InChI=1/C8H6O4/c9-4-5-1-2-7(10)6(3-5)8(11)12/h1-4,10H,(H,11,12)
- 3-carboxy-4-hydroxybenzaldehyde
- NSC-15046
- EN300-133609
- NSC15046
- W-105118
- 5-Formyl-2-hydroxybenzoicacid
- AMY22845
- 5-methanoyl-2-oxidanylbenzoic acid
- SCHEMBL130917
- NSC16527
- AKOS002385546
- 5-Formylsalicylic acid, 95%
- NS00034762
- UTCFOFWMEPQCSR-UHFFFAOYSA-
- 5-formyl salicylic acid
- EINECS 210-492-0
- BDBM50219496
- STR05376
- SY003307
- CS-0014013
- NSC 15046
- DTXSID60210608
- NSC 16527
- 5-formylsalicylic acide
- MFCD00006945
- Benzoic acid, 5-formyl-2-hydroxy-
- AC-2904
- 5-Hydroxy-2-nitrobenzaldehyde
- DTXCID50133099
- CS-0925946
- HY-163122
- ALBB-018293
- 210-492-0
- FF35041
-
- MDL： MFCD00006945
- Inchi： 1S/C8H6O4/c9-4-5-1-2-7(10)6(3-5)8(11)12/h1-4,10H,(H,11,12)
- InChI Key： UTCFOFWMEPQCSR-UHFFFAOYSA-N
- SMILES： OC1=CC=C(C=O)C=C1C(=O)O
- BRN： 2640881
Computed Properties
- Exact Mass: 166.02700
- Monoisotopic Mass: 166.027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 6
- XLogP3: nothing
- Topological Polar Surface Area: 74.6A^2
Experimental Properties
- Color/Form: No data available
- Density: 1.2208 (rough estimate)
- Melting Point: 250 °C (dec.) (lit.)
- Boiling Point: 214.32°C (rough estimate)
- Flash Point: 186.5±21.6 °C
- Refractive Index: 1.4611 (estimate)
- PSA: 74.60000
- LogP: 0.90290
5-Formylsalicylic Acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction： S22-S24/25
- Safety Term：S24/25
- Storage Condition：Store at room temperature
- Risk Phrases：R36/37/38
5-Formylsalicylic Acid Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
5-Formylsalicylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM158622-100g |
5-Formyl-2-hydroxybenzoic acid |
616-76-2 | 95% | 100g |
$122 | 2021-06-16 | |
| Chemenu | CM158622-500g |
5-Formyl-2-hydroxybenzoic acid |
616-76-2 | 95% | 500g |
$383 | 2021-06-16 | |
| Chemenu | CM158622-1000g |
5-Formyl-2-hydroxybenzoic acid |
616-76-2 | 95% | 1000g |
$690 | 2021-06-16 | |
| TRC | F701093-500mg |
5-Formylsalicylic Acid |
616-76-2 | 500mg |
$ 63.00 | 2023-09-07 | ||
| TRC | F701093-1g |
5-Formylsalicylic Acid |
616-76-2 | 1g |
$ 60.00 | 2022-06-04 | ||
| TRC | F701093-5g |
5-Formylsalicylic Acid |
616-76-2 | 5g |
$98.00 | 2023-05-18 | ||
| TRC | F701093-25g |
5-Formylsalicylic Acid |
616-76-2 | 25g |
$230.00 | 2023-05-18 | ||
| Alichem | A019094682-500g |
5-Formyl-2-hydroxybenzoic acid |
616-76-2 | 95% | 500g |
$414.10 | 2023-09-01 | |
| Alichem | A019094682-1000g |
5-Formyl-2-hydroxybenzoic acid |
616-76-2 | 95% | 1000g |
$774.90 | 2023-09-01 | |
| Apollo Scientific | OR350179-100g |
5-Formylsalicylic Acid |
616-76-2 | 98+% | 100g |
£58.00 | 2025-02-19 |
5-Formylsalicylic Acid Related Literature
-
Ricardo Ferreira Affeldt,Ant?nio César de Amorim Borges,Dennis Russowsky,Fabiano Severo Rodembusch New J. Chem. 2014 38 4607
-
Hirobumi Sunayama,Takeo Ohta,Atsushi Kuwahara,Toshifumi Takeuchi J. Mater. Chem. B 2016 4 7138
-
Ze-Yu Liu,Jin Zhang,Yan-Mei Sun,Chun-Fang Zhu,Yan-Na Lu,Jian-Zhong Wu,Jing Li,Hai-Yang Liu,Yong Ye J. Mater. Chem. B 2020 8 438
-
Jaewoong Lim,Seonghwan Lee,Amitosh Sharma,Junmo Seong,Seung Bin Baek,Myoung Soo Lah RSC Adv. 2022 12 31451
-
Alexander R. Norman,Martina N. Yousif,Christopher S. P. McErlean Org. Chem. Front. 2018 5 3267
Related Categories
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
- Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
616-76-2 (5-Formylsalicylic Acid) Related Products
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- 1882-49-1(Benzoic-carboxy-14Cacid, 2-hydroxy-)
- 29656-58-4(Benzoic acid, hydroxy-)
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